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For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a consolidated overview of the available scientific knowledge

regarding yttrium triiodate, Y(IO₃)₃. While the discovery of its constituent element, yttrium,

dates back to the late 18th century, specific historical details and in-depth experimental data for

yttrium triiodate are notably scarce in readily accessible scientific literature. This document

summarizes the currently available quantitative data and provides context based on the

broader history of yttrium.

Physicochemical Properties of Yttrium Triiodate
Quantitative data for yttrium triiodate is limited. The most prominently reported property is its

solubility product constant (Ksp), which provides insight into its low solubility in aqueous

solutions.

Table 1: Quantitative Data for Yttrium Triiodate

Property Value

Solubility Product (Ksp) 1.12 x 10⁻¹⁰[1][2][3][4]

Molar Solubility (calculated) 1.427 x 10⁻³ mol/L[1]

Historical Context: The Discovery of Yttrium
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The history of yttrium triiodate is intrinsically linked to the discovery of the element yttrium

itself. In 1794, Finnish chemist Johan Gadolin identified a new "earth" (oxide) from a mineral

found in a quarry in Ytterby, Sweden. This new earth was later named yttria.[5] The isolation of

the metallic element yttrium followed, contributing to the broader discovery and characterization

of the rare earth elements. While the synthesis of various yttrium compounds likely occurred in

the years following the element's discovery, specific historical accounts detailing the first

synthesis and characterization of yttrium triiodate are not well-documented in the available

literature.

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of yttrium triiodate are not readily available

in the surveyed scientific literature. General methods for the preparation of other metal iodates

often involve precipitation reactions between a soluble salt of the metal and a source of iodate

ions, such as iodic acid or a soluble metal iodate.[6] Similarly, various synthesis routes,

including hydrothermal methods and calcination of precursors, have been reported for other

yttrium compounds like yttrium oxide.[7][8][9][10] However, specific and detailed procedures

tailored to the synthesis of pure, well-characterized yttrium triiodate are not described in the

available search results.

Structural and Thermal Properties
Information regarding the crystal structure and thermal decomposition of yttrium triiodate is

not available in the reviewed literature. While studies on the thermal analysis of other rare earth

oxides and the crystal structures of other rare earth iodates exist, specific data for yttrium
triiodate is absent.[11][12]

Logical Relationship: Solubility and Molar Solubility
Calculation
The relationship between the solubility product constant (Ksp) and the molar solubility (s) of

yttrium triiodate can be illustrated through its dissolution equilibrium in water.
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Y(IO₃)₃(s)

Y³⁺(aq)dissolves to form

3IO₃⁻(aq)
dissolves to form

Ksp = [Y³⁺][IO₃⁻]³ s = [Y³⁺]
3s = [IO₃⁻] Ksp = s(3s)³ = 27s⁴

Click to download full resolution via product page

Caption: Dissolution equilibrium of yttrium triiodate.

Conclusion
This technical guide highlights the current state of knowledge regarding yttrium triiodate.

While its solubility product is documented, there is a significant gap in the scientific literature

concerning its discovery, historical synthesis, detailed experimental protocols, crystal structure,

and thermal properties. Further research would be necessary to fully characterize this

compound and establish a comprehensive understanding of its history and physicochemical

behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. brainly.com [brainly.com]

2. chem.libretexts.org [chem.libretexts.org]

3. Solubility Products [gchem.cm.utexas.edu]

4. Solved The Ksp of yttrium iodate, Y(IO3)3, is 1.12 × 10-10. | Chegg.com [chegg.com]

5. m.youtube.com [m.youtube.com]

6. mrzgroup.ucr.edu [mrzgroup.ucr.edu]

7. mdpi.com [mdpi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b081369?utm_src=pdf-body-img
https://www.benchchem.com/product/b081369?utm_src=pdf-body
https://www.benchchem.com/product/b081369?utm_src=pdf-body
https://www.benchchem.com/product/b081369?utm_src=pdf-custom-synthesis
https://brainly.com/question/18369913
https://chem.libretexts.org/Ancillary_Materials/Reference/Reference_Tables/Equilibrium_Constants/E3._Solubility_Constants_for_Compounds_at_25C
https://gchem.cm.utexas.edu/data/section2.php?target=ksp-constants.php
https://www.chegg.com/homework-help/questions-and-answers/ksp-yttrium-iodate-y-io3-3-112-10-10-calculate-molar-solubility-compound-q12618939
https://m.youtube.com/watch?v=fR2L92MaYF8
https://mrzgroup.ucr.edu/sites/default/files/2019-02/2018_pow_tech_iodates.pdf
https://www.mdpi.com/2076-3417/11/5/2172
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. researchgate.net [researchgate.net]

9. ijs.uobaghdad.edu.iq [ijs.uobaghdad.edu.iq]

10. Hydrothermal Synthesis and Characterization of Yttrium Oxide Nanoparticles:
Bioavailability and Targeting of Breast Tumors : Oriental Journal of Chemistry
[orientjchem.org]

11. A new polar alkaline earth–rare earth iodate: Ba2Ce(IO3)8(H2O) - Dalton Transactions
(RSC Publishing) [pubs.rsc.org]

12. par.nsf.gov [par.nsf.gov]

To cite this document: BenchChem. [Yttrium Triiodate: A Review of Its Known Properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081369#discovery-and-history-of-yttrium-triiodate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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